Cas no 156430-23-8 (Ascoquinone A)

• Product Name: Ascoquinone A
• CAS No: 156430-23-8
• MF: C₃₀H₁₈O₁₅
• MW: 618.459g/molg/mol
• CID: 156270
• Update Time: 2024-03-01

Ascoquinone A Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2,2'-[oxybis(methylene)]bis[3,4,5,7,8-pentahydroxy- (9CI)
• AscoquinoneA
• Ascoquinone A
• CID 102150591
• 9,10-Anthracenedione, 2,2'-[oxybis(methylene)]bis[3,4,5,7,8-pentahydroxy- (9CI)

• Inchi： 1S/C30H18O15/c31-11-3-13(33)25(39)19-17(11)27(41)15-9(23(19)37)1-7(21(35)29(15)43)5-45-6-8-2-10-16(30(44)22(8)36)28(42)18-12(32)4-14(34)26(40)20(18)24(10)38/h1-4,31-36,39-40,43-44H,5-6H2
• InChI Key： ZAOGJEBDIPWARJ-UHFFFAOYSA-N
• SMILES： O(CC1=C(C(=C2C(C3C(=CC(=C(C=3C(C2=C1)=O)O)O)O)=O)O)O)CC1=C(C(=C2C(C3C(=CC(=C(C=3C(C2=C1)=O)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 618.065
• Monoisotopic Mass: 618.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280
• XLogP3: 0.68

Experimental Properties

• Density: 1.976±0.06 g/cm3(Predicted)
• Boiling Point: 983.0±65.0 °C(Predicted)
• pka: 5.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones